Cas no 1261232-37-4 (2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261232-37-4
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• MDL: MFCD18380101
• CID: 4565637
• Update Time: 2025-05-23

2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((4-methylpyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate

• MDL： MFCD18380101
• Inchi： 1S/C16H25N3O3/c1-12-8-9-17-14(18-12)21-11-13-7-5-6-10-19(13)15(20)22-16(2,3)4/h8-9,13H,5-7,10-11H2,1-4H3
• InChI Key： LTOSTGNHJYEUNM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1COC1=NC=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Additional information on 2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-37-4)

2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-37-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrimidine derivatives, which are pivotal in drug discovery due to their structural versatility and biological relevance. The presence of both piperidine and tert-butyl ester moieties enhances its utility as an intermediate in the development of bioactive molecules.

The compound's unique structure, featuring a 4-methyl-pyrimidine ring linked to a piperidine core via an oxymethyl bridge, makes it a valuable scaffold for medicinal chemistry. Researchers often explore its potential in targeting enzymes or receptors associated with neurological and metabolic disorders. Its tert-butyl ester group further facilitates selective deprotection strategies, enabling precise modifications in multi-step syntheses.

In recent years, the demand for high-purity intermediates like CAS 1261232-37-4 has surged, driven by advancements in small-molecule therapeutics and catalyst design. The compound's stability under various reaction conditions and compatibility with cross-coupling reactions align with trends in sustainable chemistry and green synthesis. These attributes address growing industry concerns about reaction efficiency and waste reduction.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 2-(4-Methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester. Purity thresholds exceeding 98% are typically required for pharmaceutical applications, emphasizing the need for rigorous quality control. This aligns with broader discussions in scientific forums about QC standards and batch-to-batch consistency in drug development.

From a commercial perspective, suppliers of CAS 1261232-37-4 must navigate challenges like scalable synthesis and intellectual property considerations. The compound's patent landscape reflects its relevance in proprietary drug formulations, particularly in kinase inhibitors and CNS-targeting agents. These topics frequently appear in searches related to innovative drug pipelines and generic alternatives.

Environmental and regulatory aspects also influence the compound's applications. Its synthesis often involves atom-economical protocols to minimize hazardous byproducts, resonating with the PRINCIPLES of green chemistry. Researchers increasingly seek data on its biodegradability and ecotoxicological profile, reflecting public interest in sustainable pharmaceuticals.

Future directions for 1261232-37-4 may include exploration in PROTAC technology or covalent inhibitor design, areas gaining traction in oncology and immunology. Its modular structure allows derivatization to enhance blood-brain barrier permeability or target selectivity—key search terms in ADMET optimization studies. Collaborative efforts between academia and industry continue to uncover novel applications for this versatile building block.